Cas no 59372-70-2 (Phosphonic acid, (nonylphenyl)-)

Phosphonic acid, (nonylphenyl)- structure
59372-70-2 structure
Product Name:Phosphonic acid, (nonylphenyl)-
CAS No:59372-70-2
MF:C15H25O3P
MW:284.33096575737
CID:338879
PubChem ID:14475123
Update Time:2025-04-19

Phosphonic acid, (nonylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • Phosphonic acid, (nonylphenyl)-
    • (2-nonylphenyl)phosphonic acid
    • DTXSID00560755
    • 59372-70-2
    • SCHEMBL1099141
    • Inchi: 1S/C15H25O3P/c1-2-3-4-5-6-7-8-11-14-12-9-10-13-15(14)19(16,17)18/h9-10,12-13H,2-8,11H2,1H3,(H2,16,17,18)
    • InChI Key: FDSSGEWOXHRFKF-UHFFFAOYSA-N
    • SMILES: P(C1C=CC=CC=1CCCCCCCCC)(=O)(O)O

Computed Properties

  • Exact Mass: 284.15425
  • Monoisotopic Mass: 284.15413165g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 9
  • Complexity: 275
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 57.5Ų

Experimental Properties

  • PSA: 57.53
  • LogP: 3.78270
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